Cas no 1805326-49-1 (4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid
• CAS No: 1805326-49-1
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4847809
• Update Time: 2025-10-25

4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid

• Inchi： 1S/C7H4F2N2O4/c8-6(9)3-1-2-10-4(7(12)13)5(3)11(14)15/h1-2,6H,(H,12,13)
• InChI Key： OAFPCVBQHVILKN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)O)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid

4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid, identified by the CAS number 1805326-49-1, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a difluoromethyl group at the 4-position, a nitro group at the 3-position, and a carboxylic acid group at the 2-position. These substituents confer the compound with distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic transformations. These methods not only enhance the yield but also reduce the environmental footprint of the production process. The compound's synthesis involves multiple steps, starting from precursor materials such as pyridine derivatives and fluorinated intermediates. The introduction of the nitro group is typically achieved through nitration reactions, while the carboxylic acid group is introduced via oxidation or direct synthesis methods.

The physical and chemical properties of 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid make it an attractive candidate for various applications. The presence of electron-withdrawing groups such as the nitro and difluoromethyl groups significantly influences the electronic properties of the molecule. These groups enhance the compound's reactivity in both organic and inorganic reactions, making it suitable for use as an intermediate in pharmaceutical synthesis. For instance, recent studies have highlighted its potential as a building block for developing novel antibiotics and anticancer agents.

In addition to its role in drug development, 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid has shown promise in agrochemical applications. Its ability to act as a herbicide or fungicide has been explored in recent agricultural research. The compound's stability under various environmental conditions and its selective toxicity towards specific plant pathogens make it a valuable asset in crop protection.

The biological activity of 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid has been extensively studied using advanced techniques such as molecular docking and in vitro assays. Researchers have identified key interactions between the compound and target proteins, shedding light on its mechanism of action. For example, studies have demonstrated that the compound exhibits significant inhibitory activity against enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The environmental impact of 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid has also been a focus of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. These studies are crucial for ensuring that the compound's use aligns with sustainable practices and regulatory standards.

In conclusion, 4-(Difluoromethyl)-3-nitropyridine-2-carboxylic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span pharmaceuticals, agrochemicals, and materials science, making it a valuable compound for both academic and industrial pursuits. As research progresses, new insights into its synthesis, properties, and applications are expected to emerge, further solidifying its importance in modern chemistry.